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Compound of Interest

Compound Name: Drobuline

CAS No.: 68341-48-0

Cat. No.: B10780739

Get Quote

Primary Disposal Method: High-Temperature Incineration.

Drain Disposal:STRICTLY PROHIBITED. Drobuline is an active pharmaceutical ingredient

(API) with potential aquatic toxicity.

RCRA Status: Non-listed (Not P-listed or U-listed), but must be managed as Non-RCRA

Hazardous Pharmaceutical Waste to prevent environmental dispersion.

Technical Profile & Hazard Identification
Understanding the physicochemical properties of Drobuline is essential for selecting the

correct deactivation and disposal routes.
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Property Specification Operational Implication

Compound Name
Drobuline (Base) / Drobuline

HCl

Verify label against CAS

before disposal.

CAS Number
58473-73-7 (Base) / 68162-52-

7 (HCl)
Use for waste manifesting.

Molecular Formula C₁₉H₂₅NO
Nitrogen-containing organic

base.

Solubility

HCl salt: Soluble in

water/ethanol.[1] Base:

Lipophilic.

Do not assume water rinsing

removes base residues; use

ethanol/organic solvents for

glassware.

Pharmacology
Antiarrhythmic (Class I/III

properties)

High potency; risk of cardiac

effects if absorbed.

Stability
Stable under ambient

conditions.

Requires active chemical

oxidation for bench-top

deactivation.

Safety & Handling During Disposal
Causality: Drobuline is a potent bioactive agent. Handling waste requires preventing inhalation

of dusts (solid waste) and dermal absorption (liquid waste).

Respiratory Protection: Use a P100/N95 respirator or handle within a Biosafety Cabinet

(BSC) / Chemical Fume Hood.

Dermal Protection: Double-gloving with Nitrile gloves (minimum 0.11 mm thickness) is

required. Drobuline’s lipophilic nature allows it to penetrate standard latex.

Eye Protection: Chemical splash goggles.

Waste Segregation & Disposal Protocols
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Protocol A: Solid Waste (Powders, Tablets,
Contaminated Solids)

Scope: Expired API, contaminated weighing boats, gloves, and paper towels.

Container:Black RCRA Hazardous Waste Container (or site-specific "Blue/White"

Pharmaceutical Waste bin destined for incineration).

Note: Do not use Red "Biohazard" bags (autoclaving) unless the waste is also infectious.

Autoclaving does not destroy Drobuline; it may volatilize it.

Process:

Place solid waste into a sealable, leak-proof polyethylene bag.

Seal the bag and place it into the rigid incineration container.

Label as: "Non-RCRA Pharmaceutical Waste - Incinerate Only."

Protocol B: Liquid Waste (Stock Solutions, HPLC
Effluent)

Scope: Solvents containing Drobuline, mother liquors.

Container: HDPE Carboy labeled "Organic Waste" or "Mixed Chemical Waste."

Process:

Verify solvent compatibility (e.g., ensure no oxidizers are mixed with organic solvents).

Pour liquid waste into the carboy using a funnel in a fume hood.

Rinse the original container with Ethanol (70%+) three times. Add rinsate to the waste

carboy.

Do not dilute with water and pour down the sink.

Protocol C: Bench-Top Deactivation (Spills & Glassware)
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Mechanism: Oxidative degradation breaks the amine structure, reducing biological activity.

Reagent: 10% Sodium Hypochlorite (Bleach) or 30% Hydrogen Peroxide.

Procedure:

Absorb bulk liquid spill with inert pads; place pads in solid waste.

Apply 10% Bleach to the contaminated surface/glassware.

Allow 15 minutes contact time.

Wipe/Rinse. The resulting residue is chemically degraded but should still be treated as

chemical waste.

Visualized Workflows
Figure 1: Disposal Decision Tree
This logic flow ensures no Drobuline enters the municipal water system.
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Drobuline Waste Generated
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Caption: Decision matrix for segregating Drobuline waste streams to ensure incineration.

Figure 2: Deactivation Mechanism Logic
Why oxidation works: The amine moiety is the pharmacophore target for degradation.

Active Drobuline
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Caption: Chemical rationale for using oxidative agents to clean Drobuline spills.

Regulatory Compliance & Documentation
Although Drobuline is not explicitly listed on the EPA RCRA P-list or U-list, best practice

dictates managing it as hazardous to limit liability and environmental impact.

Waste Manifesting: Describe as "Waste Pharmaceuticals, Toxic, n.o.s. (Drobuline)".[2][3][4]

Storage: Store waste containers in a secure, access-controlled satellite accumulation area

(SAA).

Spill Reporting: Report spills >100mg to the facility Chemical Hygiene Officer (CHO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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